4-(3-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)piperazine-1-carbothioamide

• IUPAC Name: 4-(3-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)piperazine-1-carbothioamide
• InChI: InChI=1S/C22H24ClN5OS/c1-16-20(21(29)28(25(16)2)18-8-4-3-5-9-18)24-22(30)27-13-11-26(12-14-27)19-10-6-7-17(23)15-19/h3-10,15H,11-14H2,1-2H3,(H,24,30)
• InChI Key: DYILJZROQOIFLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H24ClN5OS
• Molecular Weight: 442.0 g/mol

Description

4-(3-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C22H24ClN5OS and its molecular weight is 441.98. The purity is usually 95%.
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Scientific Research Applications

Molecular Conformations and Hydrogen Bonding

4-Antipyrine derivatives, including structures similar to the compound , demonstrate a variety of biological activities such as analgesic, antibacterial, and anti-inflammatory effects. These compounds, including a variant of the specified chemical, exhibit different molecular conformations and hydrogen bonding in their crystalline forms. This feature plays a critical role in their biological activity and potential pharmaceutical applications (Narayana et al., 2016).

Spectroscopic Assembly and Antimicrobial Potential

A novel pyrazole derivative closely related to the compound of interest has been studied using density functional theory (DFT) for its molecular equilibrium geometry. Such compounds exhibit antimicrobial activity against various bacteria and fungal strains, indicating potential use in treating infections (Sivakumar et al., 2020).

Antimicrobial Activities

Some biheterocyclic compounds containing moieties similar to the compound have been synthesized and shown to possess good antimicrobial activities, suggesting their potential use in developing new antimicrobial agents (Demirbaş et al., 2010).

Anti-Corrosion Properties

A compound with a similar structure has demonstrated effective anti-corrosion properties for carbon steel in acidic solutions, indicating its potential application in materials science and engineering (Deyab et al., 2019).

Molecular Docking and In Silico Evaluations

Recent studies involving compounds structurally related to the one have utilized molecular docking and in silico methods for evaluating their binding patterns and potential biological activities. These methods are crucial in predicting the effectiveness of such compounds in various therapeutic applications (Uzun, 2022).

Antidepressant Activity

Pyrazole carbothioamides, which are structurally related to the specified compound, have been investigated for their antidepressant activity. This suggests the potential of such compounds in developing new treatments for depression (Mathew et al., 2014).